Cas no 2029434-45-3 (tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate
• CAS No: 2029434-45-3
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6493062
• PubChem ID: 165621687
• Update Time: 2025-10-28

tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate
• EN300-1894599
• 2029434-45-3

• Inchi： 1S/C15H25NO3/c1-5-13(17)9-8-12-7-6-10-16(11-12)14(18)19-15(2,3)4/h5,12H,1,6-11H2,2-4H3
• InChI Key： XHVQUYJOCCVXGP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(C=C)=O)C1)=O

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate

Research Brief on tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate (CAS: 2029434-45-3): Recent Advances and Applications

The compound tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate (CAS: 2029434-45-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the piperidine ring and the enone moiety, make it a valuable intermediate in the development of novel pharmaceuticals.

Recent studies have highlighted the efficient synthetic routes for tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate, with a focus on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to provide high selectivity and scalability. Additionally, advancements in green chemistry have led to the development of more sustainable synthetic methods, reducing the environmental impact of large-scale production.

In terms of biological activity, preliminary investigations suggest that tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate exhibits promising interactions with various enzymatic targets. For instance, it has been identified as a potential inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Furthermore, its structural similarity to known bioactive molecules has spurred interest in its potential as a scaffold for designing new drugs targeting neurological disorders.

The compound's mechanism of action is currently under rigorous investigation. Recent in vitro studies have demonstrated its ability to modulate specific signaling pathways, particularly those related to cell proliferation and apoptosis. These findings have opened new avenues for research into its potential applications in oncology, where it may serve as a lead compound for the development of targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, tert-butyl 3-(3-oxopent-4-en-1-yl)piperidine-1-carboxylate (CAS: 2029434-45-3) represents a promising candidate for further exploration in drug discovery. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a compound of significant interest to researchers in the chemical biology and pharmaceutical industries. Continued research efforts will be essential to fully elucidate its pharmacological properties and translate these findings into clinical applications.